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Compound of Interest

Compound Name: Glutamine sodium

Cat. No.: B12759577

An In-depth Technical Guide to Sodium L-Glutamate

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, biological significance, and relevant experimental protocols for
Sodium L-Glutamate. The information is intended for researchers, scientists, and professionals
involved in drug development and related fields.

Chemical Identity and Structure

Sodium L-glutamate, commonly known as monosodium glutamate (MSG), is the sodium salt of
the naturally occurring L-form of glutamic acid, a non-essential amino acid.[1][2] It is
commercially produced through the fermentation of carbohydrates, such as sugar beet
molasses or sugar cane.[1][3] The solid form is typically available as the monohydrate, which is
a white, odorless, crystalline powder.[4][5] In solution, it dissociates into sodium cations (Na+)
and glutamate anions.[5]

The chemical structure of Sodium L-glutamate is characterized by a central alpha-carbon
bonded to an amino group, a carboxyl group, and a side chain containing a second carboxyl
group. The sodium salt forms at one of these carboxyl groups.

Molecular Formula: CsHsNNaOa4 (anhydrous)[6][7], CsHsNNaOa4-H20 (monohydrate)[38][9]

Structure:
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e SMILES: C(CC(=0)[O-])--INVALID-LINK--[O-])N.[Na+][6]

e InChl: INChl=1S/C5H9NO4.Na/c6-3(5(9)10)1-2-4(7)8;/h3H,1-2,6H2,(H,7,8)(H,9,10);/q;+1/p-
1/t3-;/m0./s1[6]

Physicochemical Properties

The physicochemical properties of Sodium L-glutamate are summarized in the tables below. It
is known for its high solubility in water and its characteristic "umami” taste, which makes it a
widely used flavor enhancer.[1][3][10]

lentifi | C | :

Property Value Reference(s)

142-47-2 (anhydrous), 6106-
CAS Number [718]
04-3 (monohydrate)

_ 169.11 g/mol (anhydrous),
Molecular Weight (617108111
187.13 g/mol (monohydrate)

White, odorless, free-flowing
Appearance _ [1][3][10]
crystals or crystalline powder

Taste Meat-like, "umami" [1][3]

pH (50 g/L solution) 6.7-7.2

Solubility and Thermal Properties
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Property Value Reference(s)

Melting Point 232 °C (decomposes) [3][11]

Freely soluble; >10 g/100 mL

Water Solubility at 20 °C; 73.9 g/100 mL at 25 [1][3][10][11]
°C
Ethanol Solubility Sparingly soluble [11131[12]

) N Insoluble in common organic
Organic Solvent Solubility [5]
solvents (e.g., ether)

Stable under recommended
Stability storage conditions (cool, dark [13][14][15]

place)

Experimental Protocols

This section details the methodologies for determining key physicochemical properties of

Sodium L-glutamate.

Determination of Purity (Nonaqueous Titration)

Nonaqueous titration is a common method for assaying the purity of substances that are weak
acids or bases in aqueous solutions.

¢ Principle: The amino group of Sodium L-glutamate is weakly basic. In a non-aqueous solvent
like glacial acetic acid, its basicity is enhanced, allowing for titration with a strong acid, such
as perchloric acid.

e Apparatus: Burette, beaker, magnetic stirrer, potentiometer or visual indicator.

e Reagents:

[¢]

Glacial Acetic Acid (anhydrous)

o

Perchloric Acid (0.1 N in glacial acetic acid)

o

Crystal Violet indicator
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o Methodology:
o Accurately weigh a sample of Sodium L-glutamate and dissolve it in glacial acetic acid.
o Add a few drops of Crystal Violet indicator. The solution will appear violet.

o Titrate the solution with 0.1 N perchloric acid until the endpoint is reached, indicated by a
color change from violet to blue-green.

o Ablank titration is performed under the same conditions to account for any impurities in
the solvent.

o The purity is calculated based on the volume of titrant consumed by the sample.

The workflow for this protocol is visualized in the diagram below.
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Preparation

Accurately weigh Prepare 0.1 N Perchloric Acid
Sodium L-glutamate sample titrant in glacial acetic acid

!

Dissolve sample in
glacial acetic acid

'

Add Crystal Violet
indicator to sample solution

Titration

Titrate with Perchloric Acid
until endpoint

ndpoint

Observe color change:
Violet to Blue-Green

Analysis

Y

Record volume of
titrant used

! l

Calculate purity based on
sample weight and titrant volume

Perform blank titration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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